Cas no 1015531-21-1 (4-[(1H-imidazol-1-yl)methyl]-1,3-diphenyl-1H-pyrazole)

• Product Name: 4-[(1H-imidazol-1-yl)methyl]-1,3-diphenyl-1H-pyrazole
• CAS No: 1015531-21-1
• MF: C₁₉H₁₆N₄
• MW: 300.3571434021
• CID: 6239259
• PubChem ID: 17470110
• Update Time: 2025-05-23

4-[(1H-imidazol-1-yl)methyl]-1,3-diphenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• Z203975336
• AKOS033748949
• EN300-26867771
• 1015531-21-1
• CHEMBL4075342
• 4-[(1H-imidazol-1-yl)methyl]-1,3-diphenyl-1H-pyrazole

• Inchi： 1S/C19H16N4/c1-3-7-16(8-4-1)19-17(13-22-12-11-20-15-22)14-23(21-19)18-9-5-2-6-10-18/h1-12,14-15H,13H2
• InChI Key： NNUIEEDVJFTBCC-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C=C(C(C2C=CC=CC=2)=N1)CN1C=NC=C1

Computed Properties

• Exact Mass: 300.137496527g/mol
• Monoisotopic Mass: 300.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-[(1H-imidazol-1-yl)methyl]-1,3-diphenyl-1H-pyrazole

4-[(1H-imidazol-1-yl)methyl]-1,3-diphenyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No 1015531-21-1, commonly referred to as 4-[(1H-imidazol-1-yl)methyl]-1,3-diphenyl-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines imidazole and pyrazole moieties, making it a versatile building block for various applications.

4-[(1H-imidazol-1-yl)methyl]-1,3-diphenyl-1H-pyrazole is synthesized through a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The molecule's structure is notable for its conjugated aromatic system, which imparts stability and reactivity. Recent studies have highlighted its potential as a precursor for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a ligand in metal coordination.

In the realm of drug discovery, 4-[(1H-imidazol-1-yl)methyl]-1,3-diphenyl-1H-pyrazole has shown promise as a scaffold for developing bioactive compounds. Researchers have explored its ability to inhibit enzymes involved in various disease pathways, such as kinase inhibitors and antioxidant agents. The molecule's flexibility allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of CAS No 1015531-21-1 involves a multi-step process that begins with the preparation of imidazole derivatives. These are then subjected to nucleophilic substitution reactions to introduce the pyrazole moiety. The final product is purified through chromatographic techniques to ensure high purity levels suitable for both academic and industrial applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 4-(imidazolylmethyl)-diphenylpyrazole. Density functional theory (DFT) calculations have revealed its potential as an efficient electron transporter in organic electronic devices. This has led to exploratory studies on its use in organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its chemical applications, 4-(imidazolylmethyl)-diphenylpyrazole has found utility in analytical chemistry as a chelating agent for metal ions. Its ability to form stable complexes with transition metals has made it valuable in trace metal analysis and catalysis.

The versatility of CAS No 1015531-21-1 lies in its ability to participate in various chemical transformations. For instance, it can undergo Suzuki-Miyaura coupling reactions to form biaryl compounds, expanding its range of applications in material science and pharmacology.

Recent research has also focused on the environmental applications of 4-(imidazolylmethyl)-diphenylpyrazole, particularly in the development of sensors for detecting pollutants such as heavy metals and volatile organic compounds (VOCs). Its unique electronic properties make it an ideal candidate for such sensing applications.

In conclusion, 4-(imidazolylmethyl)-diphenylpyrazole (CAS No 101553